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Compound of Interest

Compound Name: Monuron TCA

CAS No.: 140-41-0

Cat. No.: B087056

Get Quote

Executive Summary
This technical guide provides a rigorous comparative analysis of Monuron TCA (Monuron

Trichloroacetate) and Diuron. While both belong to the substituted phenylurea class of

herbicides, Monuron TCA represents a specialized salt formulation designed to alter solubility

and introduce a dual mode of action compared to the standard Diuron formulation.

Key Distinction: Diuron is a lipophilic, surface-active Photosystem II (PSII) inhibitor used for

selective and non-selective control.[1] Monuron TCA is a highly soluble, deep-leaching salt

combining the PSII inhibition of Monuron with the protein-precipitating properties of

Trichloroacetic Acid (TCA), historically utilized for total vegetation sterilization in non-crop

areas.[1]

Chemical Identity and Physicochemical Profile[2][3]
[4][5][6][7][8]
Understanding the efficacy differences requires analyzing the structural modifications. Diuron

possesses a 3,4-dichlorophenyl ring, increasing its lipophilicity.[1] Monuron has a single 4-
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chlorophenyl ring, and in the TCA formulation, it is ionically bonded to trichloroacetate.[1]

Table 1: Physicochemical Comparison
Feature Diuron Monuron TCA Impact on Efficacy

IUPAC Name

3-(3,4-

dichlorophenyl)-1,1-

dimethylurea

3-(4-

chlorophenyl)-1,1-

dimethylurea

trichloroacetate

Structure

Water Solubility ~42 mg/L (25°C)
~900–3,000 mg/L

(High)*

Monuron TCA leaches

rapidly to root zones.

[1]

Koc (Soil Adsorption) ~400–500 mL/g
Low (due to TCA

anion)

Diuron binds to

topsoil; Monuron TCA

moves deep.

Vapor Pressure 6.9 × 10⁻⁸ mmHg
Higher volatility (TCA

component)

Monuron TCA has

higher potential for

vapor drift.

Primary Use

Selective

(Cotton/Citrus) & Non-

selective

Total Vegetation

Control (Sterilant)

Diuron is versatile;

Monuron TCA is

specialized.

*Note: Solubility of Monuron TCA is significantly higher than Monuron base due to salt

formation and the hydrophilic nature of the TCA counter-ion.

Mechanism of Action (MOA)
Diuron: The Classic PSII Inhibitor
Diuron acts by binding to the Q_B-binding niche on the D1 protein of the Photosystem II

reaction center.[1] This blockade prevents the transfer of electrons from Plastoquinone A (Q_A)

to Plastoquinone B (Q_B), stopping the production of ATP and NADPH and causing oxidative

stress via triplet chlorophyll formation.

Monuron TCA: Dual Synergistic Action
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Monuron TCA delivers two active moieties:[1]

Monuron Cation: Acts identically to Diuron (PSII Inhibition), though with slightly lower binding

affinity due to the lack of the 3-chloro substituent.

TCA Anion: Acts as a protein precipitant and inhibits cell division in root meristems.[1]

Synergy: The high water solubility of the TCA salt carries the Monuron moiety deeper into the

soil profile than Monuron alone could reach. Once in the root zone, the TCA component

damages root tips, while the Monuron component is systematically translocated to the leaves to

inhibit photosynthesis.

Diagram 1: Photosynthetic Electron Transport Blockade
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Caption: Diuron and Monuron compete with Plastoquinone B at the D1 protein, halting electron

transport.[1]

Comparative Efficacy Analysis
Weed Spectrum and Control Depth

Diuron: Excellent for annual grasses and broadleaves germinating in the top 0–5 cm of soil.

It is often retained in the organic layer, making it less effective against deep-rooted

perennials unless applied at massive rates.[1]

Monuron TCA: Specifically engineered for deep-rooted perennial control.[1] The TCA salt

formulation facilitates leaching into the subsoil (15–30 cm+), allowing it to contact the root

systems of brush and hardy perennials that Diuron misses.
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Persistence and Residual Activity
Diuron: Moderate persistence (Half-life: 90–180 days).[1] It provides season-long control but

eventually degrades microbially.[1]

Monuron TCA: High persistence.[1][2][3] The TCA component can inhibit soil microbial

activity, potentially extending the half-life of the Monuron moiety. This makes it suitable for

industrial "bare ground" applications but unsuitable for crop rotation.[1]

Experimental Protocols
To objectively compare these compounds, researchers must evaluate both photosynthetic

inhibition (intrinsic potency) and soil mobility (field efficacy driver).

Protocol A: Chlorophyll Fluorescence Assay (Intrinsic
Potency)
Objective: Quantify the IC50 of PSII inhibition for Monuron vs. Diuron.

Preparation:

Isolate thylakoids from spinach or Arabidopsis leaves.[1]

Prepare stock solutions of Diuron and Monuron TCA in acetone (final solvent conc. <1%).

Treatment:

Incubate thylakoids (20 µg chlorophyll/mL) with varying concentrations (0.01 µM to 100

µM) of herbicides for 10 minutes in dark.

Measurement:

Use a Pulse-Amplitude Modulated (PAM) fluorometer.[1]

Measure minimal fluorescence (

) and maximal fluorescence (

).[1]
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Calculate Maximum Quantum Yield (

).[1]

Validation:

Control: Solvent-only blank must show

.[1]

Expectation: Diuron typically shows a lower IC50 (higher potency) than Monuron due to

the extra chlorine atom enhancing binding affinity.

Protocol B: Soil Column Leaching Assay (Mobility)
Objective: Demonstrate the depth-of-control advantage of Monuron TCA.

Column Setup:

Pack PVC columns (50 cm length, 10 cm diameter) with standardized sandy loam soil.

Pre-wet columns to field capacity.[1]

Application:

Apply Diuron and Monuron TCA to the soil surface at equivalent molar rates of active

ingredient.

Elution:

Simulate rainfall: Apply 200 mL of water (equivalent to ~25mm rain) over 4 hours.[1]

Sectioning & Bioassay:

Slice columns into 5 cm segments.

Plant sensitive bioindicators (e.g., Cucumber or Oats) in soil from each segment.

Data Collection:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body#comparative-efficacy-and-physicochemical-profiling-monuron-tca-vs-diuron
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body#comparative-efficacy-and-physicochemical-profiling-monuron-tca-vs-diuron
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure biomass reduction in each segment after 14 days.

Diagram 2: Soil Mobility Workflow
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Caption: Workflow to validate the superior leaching and deep-root targeting of Monuron TCA.

Safety and Toxicology Profile
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Critical Note for Development Professionals:

Monuron: Classified as a probable human carcinogen.[1][2] It has been largely banned or

phased out in many jurisdictions (e.g., EU, USA) due to oncogenic risks observed in rat

studies (kidney/liver tumors).

Diuron: Remains registered but is under scrutiny as a "Known/Likely" carcinogen by some

agencies and a groundwater contaminant.[1]

TCA: Corrosive to skin and eyes; generally lower chronic toxicity than the phenylureas but

adds acute handling risks.

Conclusion: While Monuron TCA offers superior efficacy for deep-rooted sterilization, its

toxicological profile renders it obsolete for modern sustainable agriculture.[1] Diuron remains

the standard, though resistance management and groundwater protection are critical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/476.htm
https://extension.umn.edu/herbicide-mode-action-and-sugarbeet-injury-symptoms/photosynthesis-inhibitor-herbicides
https://www.benchchem.com/product/b087056/docs#comparative-efficacy-and-physicochemical-profiling-monuron-tca-vs-diuron
https://www.benchchem.com/product/b087056/docs#comparative-efficacy-and-physicochemical-profiling-monuron-tca-vs-diuron
https://www.benchchem.com/product/b087056/docs#comparative-efficacy-and-physicochemical-profiling-monuron-tca-vs-diuron
https://www.benchchem.com/product/b087056/docs#comparative-efficacy-and-physicochemical-profiling-monuron-tca-vs-diuron
https://www.benchchem.com/product/b087056?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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